Cas no 108-27-0 (5-methylpyrrolidin-2-one)

5-methylpyrrolidin-2-one structure
5-methylpyrrolidin-2-one structure
Product Name:5-methylpyrrolidin-2-one
CAS No:108-27-0
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD00005273
CID:149096
PubChem ID:87572465
Update Time:2025-04-19

5-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Methylpyrrolidin-2-one
    • 5-Methyl-2-pyrrolidone
    • 2-Pyrrolidinone,5-methyl-
    • 5-Methyl-2-pyrrolidinone
    • 4-Pentanelactam
    • gamma-Valerolactam
    • 5-METHYLBUTYROLACTAM
    • 5-Methyl-2-pyprrolidone
    • 5-Methyl-2-pyrrolizinone
    • 2-Pyrrolidinone, 5-methyl-
    • .gamma.-Valerolactam
    • YVIVRJLWYJGJTJ-UHFFFAOYSA-N
    • (R)-5-Methylpyrrolidin-2-one
    • NSC75833
    • 5-methylpyrrolidinone
    • 5-methyl 2-pyrrolidinone
    • 5-methyl-2-oxopyrrolidine
    • rac 5-Methyl-pyrrolidin-2-one
    • 1659AA
    • MC
    • NE10393
    • MFCD19216883
    • AKOS006220513
    • NSC 75833
    • EINECS 203-566-9
    • SY344389
    • D72848
    • F0001-0162
    • CS-0046659
    • MFCD19216982
    • 5-Methyl-2-pyrrolidinone, 98%
    • SY252998
    • (R)-5-methyl-2-pyrrolidinone
    • NSC-75833
    • J-002082
    • Z1250132456
    • DTXSID50870457
    • NS00041142
    • 108-27-0
    • 1X0OUE3QOB
    • M0406
    • A854118
    • AS-58211
    • CHEBI:183240
    • SY051653
    • EN300-82151
    • UNII-1X0OUE3QOB
    • 95006AAB-BE49-4C57-A4EA-2D1A779707E9
    • MFCD00005273
    • 2-Pyrrolidinone, 5-methyl-(8CI)(9CI)
    • DB-333121
    • 2-Pyrrolidinone, 5-methyl-(8CI)
    • 5-methylpyrrolidin-2-one
    • MDL： MFCD00005273
    • Inchi： 1S/C5H9NO/c1-4-2-3-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)
    • InChI Key： YVIVRJLWYJGJTJ-UHFFFAOYSA-N
    • SMILES： O=C1CCC(C)N1

Computed Properties

  • Exact Mass: 99.06840
  • Monoisotopic Mass: 99.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 90.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0458
  • Melting Point: 41-43 °C (lit.)
  • Boiling Point: 142°C/30mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.4431 (estimate)
  • PSA: 29.10000
  • LogP: 0.61370
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-methylpyrrolidin-2-one Security Information

5-methylpyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5-methylpyrrolidin-2-one Pricemore >>

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abcr
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